Cas no 1806821-44-2 (2-Amino-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1806821-44-2
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4856281
• Update Time: 2025-10-29

2-Amino-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2O/c1-16-4-2-3(6(9)10)15-7(14)5(4)8(11,12)13/h2,6H,1H3,(H2,14,15)
• InChI Key： DGTJHVXYOVKMIG-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C(F)F)=CC=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine

Introduction to CAS No. 1806821-44-2: 2-Amino-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine

The compound CAS No. 1806821-44-2, also known as 2-Amino-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this molecule is characterized by the presence of multiple substituents, including an amino group (-NH₂), a difluoromethyl group (-CHF₂), a methoxy group (-OCH₃), and a trifluoromethyl group (-CF₃). These substituents are strategically positioned at specific positions on the pyridine ring, giving rise to unique chemical properties and reactivity.

The synthesis of 2-Amino-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and fluorination processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and improved purity levels for this compound. The use of microwave-assisted synthesis and continuous-flow reactors has further enhanced the efficiency of its production, making it more accessible for research and industrial applications.

One of the most notable applications of this compound is in the field of drug discovery. The presence of multiple fluorinated groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for designing bioactive compounds. For instance, studies have shown that 2-Amino-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine exhibits potential as a lead compound in anti-cancer drug development due to its ability to inhibit specific kinase enzymes involved in tumor growth.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The pyridine ring serves as a versatile platform for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The fluorinated substituents enhance the thermal stability and chemical resistance of these materials, making them suitable for applications in gas storage, catalysis, and sensing technologies.

Recent research has focused on understanding the electronic properties of 2-Amino-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine using computational chemistry methods. Density functional theory (DFT) calculations have revealed that the molecule exhibits a high degree of conjugation due to the aromatic nature of the pyridine ring. This conjugation plays a crucial role in determining its optical and electronic properties, which are essential for applications in optoelectronics and photovoltaics.

The methoxy group (-OCH₃) present in this compound introduces additional complexity to its reactivity by acting as an electron-donating group. This feature makes it an ideal substrate for various nucleophilic aromatic substitution reactions. Recent studies have demonstrated that this compound can be used as a precursor for synthesizing more complex molecules with tailored functionalities.

Furthermore, the amino group (-NH₂) in 2-Amino-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine provides sites for hydrogen bonding interactions, which are critical in supramolecular chemistry. Researchers have exploited this property to design self-assembled structures with potential applications in drug delivery systems and nanotechnology.

In conclusion, CAS No. 1806821-44-2 or 2-Amino-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine is a versatile compound with a wide range of applications across different disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling techniques, positions it as a valuable tool for both academic research and industrial innovation.